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Compound of Interest

Compound Name: Lead chlorate

Cat. No.: B078914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of lead(II) chlorate, including its molecular formula and weight. It also outlines a

general synthesis pathway, its thermal decomposition, and relevant safety and handling

protocols.

Core Properties of Lead(II) Chlorate
Lead(II) chlorate is an inorganic compound with the chemical formula Pb(ClO₃)₂. It is a white,

crystalline solid that is highly soluble in water.

Table 1: Molecular and Physical Properties of Lead(II) Chlorate

Property Value

Molecular Formula Pb(ClO₃)₂[1]

Molecular Weight Approximately 374.10 g/mol

Appearance White crystalline solid[2]

Solubility in Water Highly soluble[2]

Decomposition Temperature Decomposes upon heating[2]
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A detailed, validated experimental protocol for the synthesis of lead(II) chlorate is not readily

available in the public domain. However, a plausible general synthesis route involves the

reaction of lead(II) carbonate with chloric acid. This acid-base reaction would yield lead(II)

chlorate, water, and carbon dioxide.

Reaction: PbCO₃(s) + 2HClO₃(aq) → Pb(ClO₃)₂(aq) + H₂O(l) + CO₂(g)[3][4][5][6]

Experimental Workflow: General Synthesis of Lead(II) Chlorate
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Start: Reagents

Lead(II) Carbonate (PbCO₃)
Chloric Acid (HClO₃)

Reaction:
- Add PbCO₃ to HClO₃ solution
- Stir until effervescence ceases

Filtration:
- Remove any unreacted solid

Evaporation:
- Gently heat the filtrate to
  concentrate the solution

Crystallization:
- Cool the concentrated solution

  to induce crystal formation

Isolation:
- Filter to collect crystals

- Wash with cold distilled water
- Dry the crystals

Product:
Lead(II) Chlorate (Pb(ClO₃)₂)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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